2-(4-methoxyphenyl)-N'-{[(4-methylphenyl)thio]acetyl}acetohydrazide

• IUPAC Name: 2-(4-methoxyphenyl)-N'-[2-(4-methylphenyl)sulfanylacetyl]acetohydrazide
• InChI: InChI=1S/C18H20N2O3S/c1-13-3-9-16(10-4-13)24-12-18(22)20-19-17(21)11-14-5-7-15(23-2)8-6-14/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: XTFCIOGRDLDHGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NNC(=O)CC2=CC=C(C=C2)OC
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• Solubility: 2.7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-methoxyphenyl)-N'-{[(4-methylphenyl)thio]acetyl}acetohydrazide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic properties. This compound has been studied for its ability to inhibit the growth of cancer cells and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-N'-{[(4-methylphenyl)thio]acetyl}acetohydrazide is not fully understood. However, it is believed that this compound may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methoxyphenyl)-N'-{[(4-methylphenyl)thio]acetyl}acetohydrazide has the ability to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-methoxyphenyl)-N'-{[(4-methylphenyl)thio]acetyl}acetohydrazide is its potential as an anticancer agent. However, a limitation of this compound is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its therapeutic properties.

Future Directions

There are several future directions for research on 2-(4-methoxyphenyl)-N'-{[(4-methylphenyl)thio]acetyl}acetohydrazide. These include:
1. Further studies to elucidate the mechanism of action of this compound
2. Development of more efficient synthesis methods for this compound
3. Studies to determine the efficacy of this compound in vivo
4. Investigation of the potential of this compound as a combination therapy with other anticancer agents
5. Studies to determine the toxicity and safety profile of this compound in humans.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-N'-{[(4-methylphenyl)thio]acetyl}acetohydrazide involves the reaction of 4-methoxybenzaldehyde with 4-methylthiophenol to form 2-(4-methoxyphenyl)-4-methylthiophenol. This intermediate is then reacted with acetyl hydrazide to form the final product.

Scientific Research Applications

2-(4-methoxyphenyl)-N'-{[(4-methylphenyl)thio]acetyl}acetohydrazide has been studied for its potential therapeutic properties, particularly in the treatment of cancer. Preclinical studies have shown that this compound has the ability to inhibit the growth of cancer cells, making it a potential candidate for further development as an anticancer agent.